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Compound of Interest

Compound Name: AM-114

CAS No.: 856849-35-9

Cat. No.: B10814492

Get Quote

This document provides essential procedural guidance for the safe and compliant disposal of

AM-114, a proteasome inhibitor used in research settings. Adherence to these protocols is

critical for ensuring personnel safety, environmental protection, and regulatory compliance. This

guide is designed for drug development professionals, researchers, and laboratory personnel

who handle this compound.

Hazard Assessment and Characterization of AM-114
AM-114, with the chemical formula C₂₀H₂₁B₂NO₅, is identified as a boronic acid-containing

compound that functions as a proteasome inhibitor[1]. While a specific, comprehensive Safety

Data Sheet (SDS) detailing all toxicological properties is not publicly available, its chemical

class and biological activity necessitate a cautious approach.

Biological Activity: As a proteasome inhibitor, AM-114 is designed to be biologically active.

Uncontrolled release into the environment could have unintended ecological consequences.

Therefore, all waste must be treated as biologically active hazardous waste.
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Chemical Reactivity: Boronic acids can have specific incompatibilities. While detailed

reactivity data for AM-114 is scarce, it is prudent to avoid mixing AM-114 waste with strong

oxidizing agents, strong acids, or bases unless part of a validated neutralization protocol.

Regulatory Standing: Any laboratory generating waste from research chemicals like AM-114
is classified as a hazardous waste generator and must comply with national and local

regulations, such as those established by the Environmental Protection Agency (EPA) and

the Occupational Safety and Health Administration (OSHA) in the United States[2][3][4].

It is imperative for all personnel to consult their institution's Chemical Hygiene Plan (CHP) and

their Environmental Health & Safety (EH&S) department before handling or disposing of AM-
114.

Regulatory Framework: Adherence to EPA and
OSHA Standards
The disposal of AM-114 is governed by stringent regulations to prevent environmental

contamination and occupational hazards.

Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and

Recovery Act (RCRA), regulates hazardous waste from "cradle to grave." Key requirements

for laboratories include:

Prohibition of Sewer Disposal: Hazardous chemical waste, such as AM-114 and its

solutions, must not be disposed of down the drain[5].

Waste Documentation: All waste generation must be documented[2].

Generator Status: Laboratories must understand their waste generator status (e.g., Very

Small, Small, or Large Quantity Generator), which dictates storage limits and handling

requirements[4][6].

Occupational Safety and Health Administration (OSHA): OSHA's standard for Occupational

Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) mandates the

development of a Chemical Hygiene Plan (CHP)[7][8]. This plan must include procedures for
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safe handling and waste disposal. OSHA also sets strict requirements for waste containers,

which must be chemically compatible, properly sealed, and regularly inspected[3].

Core Principles of AM-114 Waste Management
A systematic approach to waste management is essential for safety and compliance.

Segregation: Never mix AM-114 waste with non-hazardous waste. Incompatible chemicals

must be kept separate to prevent dangerous reactions[3][9].

Containment: Use appropriate, clearly labeled, and sealed containers for all waste

streams[3]. Containers should be durable and compatible with the chemical nature of AM-
114.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("AM-114"), and any known hazard characteristics (e.g., "Toxic," "Biologically

Active").

Accumulation: Waste should be accumulated at or near the point of generation in a

designated Satellite Accumulation Area (SAA)[5]. These areas must be inspected weekly[5].

Step-by-Step Disposal Protocols for AM-114
This section provides detailed methodologies for disposing of various forms of AM-114 waste.

Required Personal Protective Equipment (PPE)
Before handling any form of AM-114 waste, the following minimum PPE is required:

Safety glasses or chemical splash goggles.

A properly fitted laboratory coat.

Nitrile or other chemically resistant gloves.

Disposal of Unused or Expired Neat Compound
Do NOT attempt to dispose of the solid compound directly in the trash or down the drain.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://usbioclean.com/osha-compliance-for-laboratories/
https://www.benchchem.com/product/b10814492/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-am-114
https://www.benchchem.com/product/b10814492/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-am-114
https://usbioclean.com/osha-compliance-for-laboratories/
https://emsllcusa.com/safe-chemical-waste-disposal-practices/
https://usbioclean.com/osha-compliance-for-laboratories/
https://www.benchchem.com/product/b10814492/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-am-114
https://www.benchchem.com/product/b10814492/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-am-114
https://www.benchchem.com/product/b10814492/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-am-114
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b10814492/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-am-114
https://www.benchchem.com/product/b10814492/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-am-114
https://www.benchchem.com/product/b10814492/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-am-114
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814492?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully place the original vial or container containing the solid AM-114 into a larger,

sealable, and clearly labeled hazardous waste container designated for solid chemical

waste.

If the original container is compromised, transfer the powder in a chemical fume hood to a

new, appropriate container.

Update the laboratory's chemical inventory to reflect the disposal.

Arrange for pickup by your institution's certified hazardous waste disposal service[2][4].

Disposal of Liquid Waste (Solutions)
This applies to solutions of AM-114 in solvents (e.g., DMSO, ethanol).

Segregate Waste Streams: Do not mix halogenated and non-halogenated solvent waste

unless permitted by your institution's EH&S department.

Select Container: Use a designated, leak-proof hazardous waste container with a secure

screw-top cap, compatible with the solvent used.

Transfer: Carefully pour the liquid waste into the container, using a funnel to prevent spills.

Labeling: Ensure the container is labeled with the names and approximate concentrations of

all chemical constituents, including solvents.

Storage: Store the sealed container in your laboratory's Satellite Accumulation Area (SAA)

until it is collected by your institution's waste management service[5].

Disposal of Contaminated Labware
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Waste Type Description Disposal Protocol

Sharps

Needles, syringes, scalpels, or

any item that can puncture the

skin.

1. Immediately place all

contaminated sharps into a

designated, puncture-proof

sharps container[3].2. Do NOT

overfill the container.3. Once

full, seal the container and

manage it as hazardous waste

for pickup.

Glassware Pipettes, flasks, beakers.

1. Decontaminate glassware

by rinsing with a suitable

solvent (e.g., ethanol).2.

Collect the rinse solvent

("rinsate") as hazardous liquid

waste.3. Dispose of the rinsed

glassware in a designated

"Contaminated Laboratory

Glassware" box.

Consumables
Gloves, pipette tips, tubes,

absorbent pads.

1. Place all grossly

contaminated items in a

durable, leak-proof plastic bag

or container designated for

solid hazardous waste.2. Seal

the bag/container and place it

in the solid hazardous waste

accumulation bin.

AM-114 Disposal Decision Workflow
The following diagram illustrates the proper segregation and disposal pathway for waste

generated from experiments involving AM-114.
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Diagram 1: AM-114 Waste Disposal Workflow
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Caption: Decision workflow for segregating AM-114 waste streams.

Spill Management
In the event of a spill, prioritize personnel safety and containment.

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or involves volatile solvents, evacuate the area.

Don PPE: Wear appropriate PPE, including double gloves, a lab coat, and safety goggles.

Containment:

For solid powder: Gently cover the spill with absorbent pads to prevent aerosolization.

Dampen the material with water before carefully sweeping it into a dustpan[10].
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For liquid solutions: Cover the spill with an appropriate absorbent material (e.g.,

vermiculite or a chemical spill kit absorbent).

Collection: Carefully collect all contaminated absorbent materials and place them in a

sealed, labeled hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent or detergent solution, collecting

all cleaning materials as hazardous waste.

Report: Report the incident to your laboratory supervisor and institutional EH&S department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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